CAY10506
CAY10506
Anti-diabetic drugs of the thiazolidinedione (TZD) structural class as well as α-lipoic acid activate peroxisome proliferator-activated receptor γ (PPARγ), a nuclear transcription factor that controls glucose metabolism and lipid homeostasis. CAY10506 is a hybrid lipoic acid-TZD derivative that transactivates human PPARγ with an EC50 value of 10 µM.
Brand Name:
Vulcanchem
CAS No.:
292615-75-9
VCID:
VC20856877
InChI:
InChI=1S/C20H26N2O4S3/c23-18(4-2-1-3-16-9-12-27-29-16)21-10-11-26-15-7-5-14(6-8-15)13-17-19(24)22-20(25)28-17/h5-8,16-17H,1-4,9-13H2,(H,21,23)(H,22,24,25)
SMILES:
C1CSSC1CCCCC(=O)NCCOC2=CC=C(C=C2)CC3C(=O)NC(=O)S3
Molecular Formula:
C20H26N2O4S3
Molecular Weight:
454.6 g/mol
CAY10506
CAS No.: 292615-75-9
Cat. No.: VC20856877
Molecular Formula: C20H26N2O4S3
Molecular Weight: 454.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Anti-diabetic drugs of the thiazolidinedione (TZD) structural class as well as α-lipoic acid activate peroxisome proliferator-activated receptor γ (PPARγ), a nuclear transcription factor that controls glucose metabolism and lipid homeostasis. CAY10506 is a hybrid lipoic acid-TZD derivative that transactivates human PPARγ with an EC50 value of 10 µM. |
|---|---|
| CAS No. | 292615-75-9 |
| Molecular Formula | C20H26N2O4S3 |
| Molecular Weight | 454.6 g/mol |
| IUPAC Name | N-[2-[4-[(2,4-dioxo-1,3-thiazolidin-5-yl)methyl]phenoxy]ethyl]-5-(dithiolan-3-yl)pentanamide |
| Standard InChI | InChI=1S/C20H26N2O4S3/c23-18(4-2-1-3-16-9-12-27-29-16)21-10-11-26-15-7-5-14(6-8-15)13-17-19(24)22-20(25)28-17/h5-8,16-17H,1-4,9-13H2,(H,21,23)(H,22,24,25) |
| Standard InChI Key | VDWFJOXRKJFJMP-UHFFFAOYSA-N |
| SMILES | C1CSSC1CCCCC(=O)NCCOC2=CC=C(C=C2)CC3C(=O)NC(=O)S3 |
| Canonical SMILES | C1CSSC1CCCCC(=O)NCCOC2=CC=C(C=C2)CC3C(=O)NC(=O)S3 |
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